Atractyloside potassium salt
Overview
Description
A glycoside of a kaurene type diterpene that is found in some plants including Atractylis gummifera (ATRACTYLIS); COFFEE; XANTHIUM, and CALLILEPIS. Toxicity is due to inhibition of ADENINE NUCLEOTIDE TRANSLOCASE.
Scientific Research Applications
Inhibition and Mitochondrial Function
Atractyloside potassium salt is known for its specific inhibition of adenine nucleotide translocation in mitochondria. This inhibition is critical in understanding cellular energy mechanisms. It binds specifically to the adenine nucleotide translocator in the inner mitochondrial membrane, competitively inhibiting ADP and ATP transport. This effect is instrumental in elucidating the roles of mitochondrial components in cellular respiration and energy production (Defaye, Vignais, & Vignais, 1972).
Role in Biological Studies
Atractyloside potassium salt is utilized in biological studies to investigate mitochondrial functions. It has been used in experiments to understand how ATP stimulates state 4 of the respiration of isolated yeast mitochondria, demonstrating its role in mitochondrial bioenergetics (Roucou, Manon, & Guérin, 1995).
Decoction in Herbal Medicine
In the context of traditional Chinese medicine, atractyloside's toxicity can be reduced through hydrothermal processing. This discovery is significant for enhancing the safety of medical herbs containing atractyloside, by understanding its degradation mechanism through processes like decoction (Chen, Hu, & Chang, 2013).
Toxicity and Safety Studies
While not directly related to drug use and dosage, understanding the safety and effects of potassium-containing compounds is essential in the broader context of atractyloside potassium salt research. Studies like these provide a framework for understanding the implications of potassium compounds in various applications (Karppanen et al., 1984).
Biochemical Investigations
Atractyloside potassium salt has also been studied for its biochemical properties, such as its effect on phosphorylation in rat-liver mitochondria. This research is critical for understanding the biochemical pathways and mechanisms affected by atractyloside (Bruni & CONTESSA, 1961).
properties
Product Name |
Atractyloside potassium salt |
|---|---|
Molecular Formula |
C30H44K2O16S2 |
Molecular Weight |
803 g/mol |
IUPAC Name |
dipotassium;[2-[[(1R,4R,5R,7R,9R,10S,15S)-5-carboxy-15-hydroxy-9-methyl-14-methylidene-7-tetracyclo[11.2.1.01,10.04,9]hexadecanyl]oxy]-6-(hydroxymethyl)-3-(3-methylbutanoyloxy)-5-sulfonatooxyoxan-4-yl] sulfate |
InChI |
InChI=1S/C30H46O16S2.2K/c1-14(2)9-22(32)44-25-24(46-48(39,40)41)23(45-47(36,37)38)20(13-31)43-28(25)42-17-10-18(27(34)35)19-7-8-30-11-16(15(3)26(30)33)5-6-21(30)29(19,4)12-17;;/h14,16-21,23-26,28,31,33H,3,5-13H2,1-2,4H3,(H,34,35)(H,36,37,38)(H,39,40,41);;/q;2*+1/p-2/t16?,17-,18-,19-,20?,21+,23?,24?,25?,26+,28?,29-,30-;;/m1../s1 |
InChI Key |
IUCNQFHEWLYECJ-UAPRPQGYSA-L |
Isomeric SMILES |
CC(C)CC(=O)OC1C(C(C(OC1O[C@@H]2C[C@H]([C@H]3CC[C@@]45CC(CC[C@H]4[C@@]3(C2)C)C(=C)[C@@H]5O)C(=O)O)CO)OS(=O)(=O)[O-])OS(=O)(=O)[O-].[K+].[K+] |
SMILES |
CC(C)CC(=O)OC1C(C(C(OC1OC2CC(C3CCC45CC(CCC4C3(C2)C)C(=C)C5O)C(=O)O)CO)OS(=O)(=O)[O-])OS(=O)(=O)[O-].[K+].[K+] |
Canonical SMILES |
CC(C)CC(=O)OC1C(C(C(OC1OC2CC(C3CCC45CC(CCC4C3(C2)C)C(=C)C5O)C(=O)O)CO)OS(=O)(=O)[O-])OS(=O)(=O)[O-].[K+].[K+] |
Pictograms |
Acute Toxic |
synonyms |
Acid, Atractylic Atractylate Atractylic Acid Atractyloside |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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